2,3,5,6-Tetrachlorophenol

• IUPAC Name: 2,3,5,6-tetrachlorophenol
• InChI: InChI=1S/C6H2Cl4O/c7-2-1-3(8)5(10)6(11)4(2)9/h1,11H
• InChI Key: KEWNKZNZRIAIAK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)Cl)O)Cl)Cl
• Molecular Formula: C6H2Cl4O
• DSSTOX Substance ID: DTXSID2026101
• Molecular Weight: 231.9 g/mol
• Physical Description: Leaflets (from ligroin) or light beige powder. (NTP, 1992), Brown solid; [ICSC], BROWN CRYSTALS WITH CHARACTERISTIC ODOUR.
• Boiling Point: 327 °F at 23 mmHg (NTP, 1992), Sublimes
• Solubility: less than 1 mg/mL at 68 °F (NTP, 1992), Very soluble in benzene, slightly soluble in water, soluble in ligroin., Solubility in water: poor
• Density: 1.6 at 140 °F (NTP, 1992) - Denser than water; will sink, Relative density (water = 1): 1.6 (60 °C)
• Vapor Density: Relative vapor density (air = 1): 8.0
• Vapor Pressure: 0.000339 [mmHg], Vapor pressure, Pa at 100 °C: 130
• Mechanism of Action: CHLORINATED PHENOLS ... ARE VERY EFFECTIVE ( ... IN VITRO) AS UNCOUPLERS OF OXIDATIVE PHOSPHORYLATION. THEY THUS PREVENT INCORPORATION OF INORGANIC PHOSPHATE INTO ATP WITHOUT EFFECTING ELECTRON TRANSPORT. AS A RESULT OF THIS ACTION, WHICH IS BELIEVED TO OCCUR @ MITOCHONDRIAL /MEMBRANE/, CELLS CONTINUE TO RESPIRE BUT SOON ARE DEPLETED OF ATP NECESSARY FOR GROWTH. /CHLOROPHENOLS/, The chlorophenols ... act at the sites of adenosine triphosphate production and decrease or block it without blocking the electron transport chain. Thus the poisons uncouple phosphorylation from oxidation. Free energy from the electron transport chain then converts to more body heat. As body temp rises, heat-dissipating mechanisms are overcome and metabolism is speeded. More adenosine diphosphate and other substrates accumulate, and these substrates stimulate the electron transport chain further. The electron transport chain responds by using up more and more available oxygen (increasing oxygen demand) in an effort to produce adenosine triphosphate, but much of the free energy generated is liberated as still more body heat. Oxygen demand quickly overcomes oxygen supply, and energy reserves become depleted. /Chlorophenols/
• Color/Form: Leaf, from ligroin
• CAS RN: 935-95-5
• Melting Point: 237 to 241 °F (NTP, 1992), 115 °C

Description

2,3,5,6-Tetrachlorophenol (2,3,5,6-TCP) is a chlorinated derivative of phenol. It is a leaflet from ligroin or a light beige powder. It belongs to the class of substituted phenol compounds, which are widely used in industrial applications including the synthesis of pesticides, dyes, drugs, plastics, etc.

Synthesis Analysis

Tetrachlorophenols are produced by electrophilic halogenation of phenol with chlorine. The exact synthesis process of 2,3,5,6-Tetrachlorophenol is not detailed in the sources available.

Molecular Structure Analysis

The molecular formula of 2,3,5,6-Tetrachlorophenol is C6H2Cl4O. The molecular weight is 231.89 g/mol.

Physical And Chemical Properties Analysis

2,3,5,6-Tetrachlorophenol has a phenolic odor. It is insoluble in water but soluble in sodium hydroxide solutions and most organic solvents. It has a melting point of 115°C.

Scientific Research Applications

Advanced Oxidation Processes

. This property is leveraged in scientific research to study the degradation pathways of persistent organic pollutants and to develop new remediation techniques that are more efficient and less harmful to the environment.

Enzyme Activity Inhibition

. Research in this area can lead to a better understanding of how chlorinated phenols affect biological systems, which is crucial for developing safety guidelines for human exposure and environmental impact assessments.

Gene Expression Studies

. This application is significant in toxicology and pharmacology, where researchers investigate the molecular mechanisms of toxicity and the potential for adverse health effects.

Synthesis of Pharmaceuticals

. The research in this field focuses on creating new drugs, especially those that can benefit from the unique chemical properties of chlorinated phenols.

Production of Pesticides and Dyes

. Scientific studies in this area explore the development of new compounds that can serve as more effective pesticides or dyes with desirable properties.

Polymer and Plastic Intermediates

. Research applications include the creation of new materials with enhanced features, such as increased durability or reduced environmental impact.

Safety and Hazards

2,3,5,6-Tetrachlorophenol is highly toxic by inhalation, ingestion, and skin absorption. It is an irritant of the skin, eyes, mucous membranes, and upper respiratory tract. Prolonged contact may result in severe irritation or destruction of tissue.

Mechanism of Action

Target of Action

2,3,5,6-Tetrachlorophenol is a chlorinated derivative of phenol It has been suggested that it may interact with non-selective cation channels involved in the detection of pain and possibly also in cold perception .

Mode of Action

It has been proposed that hydroxyl radical-dependent formation of more tetrachlorinated quinoids, quinone-dioxetanes, and electronically excited carbonyl species might be responsible for the exceptionally strong chemiluminescence production by 2,3,5,6-Tetrachlorophenol .

Biochemical Pathways

It has been shown that semiquinone radicals and chlorinated quinoid intermediates are produced during the degradation of 2,3,5,6-tetrachlorophenol by fenton reagents . These intermediates and radicals may interact with various biochemical pathways, potentially leading to the observed effects of the compound.

Pharmacokinetics

It is known that chlorophenols, in general, can persist for decades in the environment due to their resistance to microbiological degradation , suggesting that 2,3,5,6-Tetrachlorophenol may have a long half-life in biological systems.

Result of Action

It is known that chlorophenols can be highly toxic to living beings due to their carcinogenic, mutagenic, and cytotoxic properties .

Action Environment

The action, efficacy, and stability of 2,3,5,6-Tetrachlorophenol can be influenced by various environmental factors. For instance, it has been found that 2,3,5,6-Tetrachlorophenol can generate strong intrinsic chemiluminescence during environmentally-friendly advanced oxidation processes . This suggests that the compound’s activity may be influenced by the presence of oxidizing agents in the environment. Furthermore, chlorophenols are known to persist in the environment due to their resistance to microbiological degradation , which could influence the compound’s long-term effects and stability.

Q & A

Q1: What is the molecular formula and weight of 2,3,5,6-Tetrachlorophenol?

A1: 2,3,5,6-Tetrachlorophenol has a molecular formula of C6H2Cl4O and a molecular weight of 231.89 g/mol.

Q2: Is there spectroscopic data available for 2,3,5,6-Tetrachlorophenol?

A2: Yes, researchers have utilized techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) coupled with various detectors, including UV-Vis and electrochemical detectors, to characterize and quantify 2,3,5,6-Tetrachlorophenol. [, , , , ]

Q3: How is 2,3,5,6-Tetrachlorophenol degraded in the environment?

A3: Anaerobic microorganisms play a key role in the reductive dechlorination of 2,3,5,6-Tetrachlorophenol. [, , ] This process can lead to the formation of less chlorinated phenols, such as 2,3,5-Trichlorophenol, which can be further degraded. [] Studies also suggest that combining pulse electric discharge with bioremediation can enhance the degradation of 2,3,5,6-Tetrachlorophenol. []

Q4: Can 2,3,5,6-Tetrachlorophenol be completely mineralized in the environment?

A4: Research indicates that the chlorine in 2,3,5,6-Tetrachlorophenol can be completely mineralized to chloride ions under UV irradiation. [] This process involves the formation of several intermediates, including 2,3,4,6-Tetrachlorophenol and 2,5-Dichlorophenol. []

Q5: Does the position of chlorine atoms in Tetrachlorophenols affect their degradation?

A5: Yes, studies show that the position of chlorine atoms influences the degradation of Tetrachlorophenols. For instance, in anaerobic sediment slurries, 2,4-Dichlorophenol-adapted communities preferentially remove ortho-chlorine from Pentachlorophenol, leading to the formation of 2,3,5,6-Tetrachlorophenol. []

Q6: What are the toxicological implications of 2,3,5,6-Tetrachlorophenol?

A6: 2,3,5,6-Tetrachlorophenol, like other chlorophenols, exhibits toxicity towards various organisms. Research has explored its effects on bacteria [], fish [], and willow trees. [] Studies indicate that the toxicity of 2,3,5,6-Tetrachlorophenol is primarily attributed to its non-ionic form, especially in acidic environments. []

Q7: How is 2,3,5,6-Tetrachlorophenol metabolized?

A7: Studies in rats demonstrate the biotransformation of 2,3,5,6-Tetrachlorophenol, primarily through reductive dechlorination and hydroxylation reactions. [, , ] These processes often lead to the formation of less chlorinated phenols and hydroquinones. [, ]

Q8: What types of microorganisms are involved in 2,3,5,6-Tetrachlorophenol degradation?

A8: Research has identified several bacterial species, including Flavobacterium sp. and Rhodococcus chlorophenolicus, capable of degrading 2,3,5,6-Tetrachlorophenol. [, , ] The degradation pathways often involve initial para-hydroxylation, followed by dechlorination steps. []

Q9: How is 2,3,5,6-Tetrachlorophenol analyzed in different matrices?

A10: Analytical techniques like HPLC and GC, coupled with various detectors such as UV, electrochemical, and mass spectrometry, are widely employed for 2,3,5,6-Tetrachlorophenol detection and quantification in diverse matrices, including water, sediment, and biological samples. [, , , ]

Q10: What are the applications of 2,3,5,6-Tetrachlorophenol analysis?

A11: The quantification of 2,3,5,6-Tetrachlorophenol is crucial for monitoring its presence in environmental samples, assessing the efficacy of bioremediation strategies, and evaluating potential risks to human and ecological health. [, , ]